Cas no 61968-69-2 (Disperse Yellow 124)

• Product Name: Disperse Yellow 124
• CAS No: 61968-69-2
• MF: C₂₆H₁₆N₂O₄
• MW: 420.416246414185
• CID: 90156
• Update Time: 2024-01-24

Disperse Yellow 124 Chemical and Physical Properties

Names and Identifiers

• Disperse Yellow 124
• EINECS 247-228-9
• (4E)-4-[[4-[(E)-(5-oxo-2-phenyl-1,3-oxazol-4-ylidene)methyl]phenyl]methylidene]-2-phenyl-1,3-oxazol-5-one
• Disperse Brilliant Yellow FFL (SE-8G) (C.I. Disperse Yellow 124)
• C.I.Disperse Yellow 124:C.I.561500

• Inchi： 1S/C26H16N2O4/c29-25-21(27-23(31-25)19-7-3-1-4-8-19)15-17-11-13-18(14-12-17)16-22-26(30)32-24(28-22)20-9-5-2-6-10-20/h1-16H/b21-15+,22-16+
• InChI Key： XYSKEVMXUOWHBI-YHARCJFQSA-N
• SMILES： O1C(=O)/C(=C\C2=CC=C(/C=C3\C(=O)OC(C4=CC=CC=C4)=N\3)C=C2)/N=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 420.11100
• Monoisotopic Mass: 420.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.3A^2

Experimental Properties

• PSA: 77.32000
• LogP: 3.24680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives